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Cat. No.: B1625690 Get Quote

An In-depth Technical Guide to 3,5-
Diethylpyridine
For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Diethylpyridine is a substituted pyridine derivative with the chemical formula C₉H₁₃N. As a

member of the pyridine family, its chemical behavior is influenced by the electron-withdrawing

nature of the nitrogen atom in the aromatic ring, as well as the electron-donating effects of the

two ethyl groups. This guide provides a comprehensive overview of the physical and chemical

properties of 3,5-diethylpyridine, along with available information on its synthesis and

potential applications, to support its use in research and development.

Physical and Chemical Properties
The physical and chemical properties of 3,5-diethylpyridine are summarized in the tables

below. It is important to note that some reported values, particularly the melting point, show

inconsistencies in the literature and should be approached with caution.

Physical Properties
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Property Value Source(s)

Molecular Formula C₉H₁₃N N/A

Molecular Weight 135.21 g/mol N/A

Boiling Point 205 - 208 °C [1][2]

Melting Point

180-181 °C (Note: This value

is likely for a derivative or salt

and is unusually high for this

compound)

[2]

Density 0.919 - 0.9227 g/cm³ [1][2]

Flash Point 89 °C [1]

Chemical Properties
Property Value Source(s)

pKa (Predicted) 5.92 ± 0.20 [2]

Solubility
Soluble in many organic

solvents.
[3]

Spectroscopic Data
Detailed experimental spectroscopic data for 3,5-diethylpyridine is not widely available in the

public domain, with many databases providing information for the more common 3,5-

dimethylpyridine. However, a mass spectrum has been reported.

Mass Spectrum: A mass spectrum for 3,5-diethylpyridine is available and can be used for

its identification.

Synthesis and Purification
Detailed experimental protocols for the synthesis of 3,5-diethylpyridine are not readily found

in open-access literature. However, general methods for the synthesis of 3,5-dialkylpyridines
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can be adapted. One common approach is a variation of the Hantzsch pyridine synthesis or

other condensation reactions involving aldehydes, ketones, and an ammonia source.

A general workflow for the synthesis and purification of a substituted pyridine like 3,5-
diethylpyridine is outlined below.

Synthesis

Purification

Aldehydes/Ketones + Ammonia Source

Condensation Reaction

Crude 3,5-Diethylpyridine

Solvent Extraction

Drying of Organic Phase

Fractional Distillation

Pure 3,5-Diethylpyridine
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A generalized workflow for the synthesis and purification of 3,5-diethylpyridine.

Reactivity
The reactivity of the pyridine ring is largely dictated by the electronegative nitrogen atom, which

makes it less susceptible to electrophilic aromatic substitution compared to benzene. The ethyl

groups at the 3 and 5 positions are electron-donating, which can slightly activate the ring

towards electrophilic attack compared to unsubstituted pyridine. The nitrogen atom possesses

a lone pair of electrons, making 3,5-diethylpyridine basic and nucleophilic. It can readily react

with acids to form salts and with alkyl halides to form quaternary pyridinium salts.

Applications in Drug Development and Research
While specific applications of 3,5-diethylpyridine in drug development are not extensively

documented in publicly available literature, substituted pyridines are a crucial class of

compounds in medicinal chemistry. They are found in a wide range of pharmaceuticals and are

known to exhibit diverse biological activities. Given its structure, 3,5-diethylpyridine could

serve as a valuable intermediate or building block for the synthesis of more complex molecules

with potential therapeutic properties.

The general importance of the substituted pyridine scaffold in drug discovery is illustrated in the

following diagram, highlighting its role in targeting various biological pathways.

Substituted Pyridines
(e.g., 3,5-Diethylpyridine)

Anticancer Activity Anti-inflammatory ActivityAntimicrobial Activity Antiviral Activity

Enzyme Inhibition Receptor Binding Signaling Pathway Modulation

Click to download full resolution via product page
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Biological activities of substituted pyridines in drug discovery.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis and analysis of 3,5-diethylpyridine
are not readily available. Researchers should adapt general procedures for similar compounds

and thoroughly characterize the resulting product using modern analytical techniques such as

NMR, IR, and mass spectrometry to confirm its identity and purity.

Safety Information
3,5-Diethylpyridine should be handled with care in a well-ventilated fume hood. Appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat, should be

worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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